Cas no 29635-81-2 (4-Imidazolidinone,5-(1-methylethyl)-3-phenyl-2-thioxo-, (5S)-)
29635-81-2 structure
Product Name:4-Imidazolidinone,5-(1-methylethyl)-3-phenyl-2-thioxo-, (5S)-
CAS No:29635-81-2
MF:C12H14N2OS
MW:234.317361354828
CID:259823
PubChem ID:2831422
Update Time:2025-04-19
4-Imidazolidinone,5-(1-methylethyl)-3-phenyl-2-thioxo-, (5S)- Chemical and Physical Properties
Names and Identifiers
-
- 4-Imidazolidinone,5-(1-methylethyl)-3-phenyl-2-thioxo-, (5S)-
- (S)-5-(1-Methylethyl)-3-phenyl-2-thioxoimidazolidin-4-one
- 5-(1-methylethyl)-3-phenyl-2-thioxoimidazolidin-4-one
- 5-(1-methylethyl)-3-phenylimidazolidine-2,4-dione
- 3-phenyl-5-propan-2-yl-2-sulfanylideneimidazolidin-4-one
- Phenylthiohydantoin-valine
- FT-0635233
- SR-01000197323
- Valine phenylthiohydantoin
- 29635-81-2
- 5-Isopropyl-3-phenyl-2-thioxoimidazolidin-4-one
- 5-Isopropyl-3-phenyl-2-thioxo-4-imidazolidinone #
- PTH-valine
- DTXSID70952103
- SR-01000197323-1
- D91957
- SCHEMBL3285739
- EINECS 249-736-6
- CS-0311791
- 3-Phenyl-5-(propan-2-yl)-2-sulfanyl-3,5-dihydro-4H-imidazol-4-one
- MFCD00038438
- P0379
- Valine 3-phenyl-2-thiohydantoin
- 4333-20-4
- HEIKHJHSVLQGGN-UHFFFAOYSA-N
- Hydantoin, 5-isopropyl-3-phenyl-2-thio-
- Valyl phenylthiohydantoin
- 4-Imidazolidinone, 5-(1-methylethyl)-3-phenyl-2-thioxo-
- 5-Isopropyl-3-phenyl-2-thiohydantoin
-
- Inchi: 1S/C12H14N2OS/c1-8(2)10-11(15)14(12(16)13-10)9-6-4-3-5-7-9/h3-8,10H,1-2H3,(H,13,16)
- InChI Key: HEIKHJHSVLQGGN-UHFFFAOYSA-N
- SMILES: S=C1N(C2C=CC=CC=2)C(C(C(C)C)N1)=O
Computed Properties
- Exact Mass: 234.08282
- Monoisotopic Mass: 234.082684
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 297
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 64.4
- XLogP3: 2.7
Experimental Properties
- Density: 1.24
- Boiling Point: 322.5°Cat760mmHg
- Flash Point: 148.8°C
- Refractive Index: 1.553
- PSA: 32.34
4-Imidazolidinone,5-(1-methylethyl)-3-phenyl-2-thioxo-, (5S)- Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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